Cas no 2228740-38-1 (tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
• CAS No: 2228740-38-1
• MF: C₁₄H₁₆F₃NO₃S
• MW: 335.341953277588
• CID: 6097916
• PubChem ID: 165779065
• Update Time: 2025-06-14

tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
• EN300-1890002
• 2228740-38-1
• tert-butyl N-(2-oxo-1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethyl)carbamate

• Inchi： 1S/C14H16F3NO3S/c1-13(2,3)21-12(20)18-11(8-19)9-4-6-10(7-5-9)22-14(15,16)17/h4-8,11H,1-3H3,(H,18,20)
• InChI Key： YHQOJHNEDRYEAJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.08029903g/mol
• Monoisotopic Mass: 335.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.7Ų

Additional information on tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate

Comprehensive Overview of tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 2228740-38-1)

The compound tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 2228740-38-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethylsulfanyl group and the carbamate moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate is its role in medicinal chemistry. The trifluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising scaffold for novel therapeutics. Recent studies have highlighted its utility in targeting inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, CAS No. 2228740-38-1 is also being investigated for its potential in agrochemical formulations. The sulfanyl moiety contributes to its pesticidal properties, offering a sustainable alternative to traditional crop protection agents. This aligns with the global shift toward eco-friendly and low-toxicity solutions in agriculture, a topic frequently searched by professionals in the field.

The synthesis of tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate involves multi-step organic reactions, including protection-deprotection strategies and functional group transformations. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies are critical for researchers seeking reproducible results in their experiments.

From an industrial perspective, the demand for CAS No. 2228740-38-1 is driven by its versatility and compatibility with green chemistry principles. Companies are investing in scalable production methods to meet the needs of academic and commercial laboratories. This compound's stability under various conditions further enhances its appeal for large-scale applications.

As the scientific community continues to explore the potential of tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate, its relevance in high-throughput screening and combinatorial chemistry is becoming increasingly evident. Its ability to serve as a building block for diverse molecular architectures positions it as a cornerstone in modern synthetic chemistry.

In conclusion, tert-butyl N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 2228740-38-1) represents a cutting-edge compound with broad applications across multiple industries. Its unique chemical properties and alignment with contemporary research trends make it a subject of ongoing investigation and innovation.